Cas no 180741-44-0 (2-(5-Methyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 180741-44-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD03419599
• CID: 113523
• PubChem ID: 7018400
• Update Time: 2025-05-23

2-(5-Methyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid
• (5-METHYL-1H-PYRAZOL-1-YL)ACETIC ACID
• (5-Methyl-pyrazol-1-yl)-acetic acid
• 1H-Pyrazole-1-aceticacid, 5-methyl-
• 2-(5-methylpyrazol-1-yl)acetic acid
• AKOS B007143
• ART-CHEM-BB B007143
• (5-methyl-1H-pyrazol-1-yl)acetic acid(SALTDATA: FREE)
• (5-methylpyrazol-1-yl)acetic acid
• ZRXVSPAUYVSVNR-UHFFFAOYSA-N
• FT-0679035
• (5-METHYL-PYRAZOL-1-YL)-ACETICACID
• MFCD03419599
• CS-0138512
• 1H-Pyrazole-1-acetic acid, 5-methyl-
• AKOS000308213
• DTXSID50426993
• SCHEMBL2175235
• 2-(5-Methyl-1H-pyrazol-1-yl)aceticacid
• F2169-1102
• E81730
• 180741-44-0
• A881089
• EN300-83558
• AB14505
• VS-05115
• ALBB-004637
• BBL016057
• STK313225
• DB-065331

• MDL： MFCD03419599
• Inchi： 1S/C6H8N2O2/c1-5-2-3-7-8(5)4-6(9)10/h2-3H,4H2,1H3,(H,9,10)
• InChI Key： ZRXVSPAUYVSVNR-UHFFFAOYSA-N
• SMILES： OC(CN1C(C)=CC=N1)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 302.5°C at 760 mmHg
• Flash Point: 136.7°C
• Refractive Index: 1.573
• PSA: 55.12000
• LogP: 0.27610

2-(5-Methyl-1H-pyrazol-1-yl)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid

2-(5-Methyl-1H-pyrazol-1-yl)acetic acid (CAS No. 180741-44-0): An Overview of Its Properties, Applications, and Recent Research

2-(5-Methyl-1H-pyrazol-1-yl)acetic acid (CAS No. 180741-44-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylpyrazoleacetic acid, is characterized by its unique structural features, which include a pyrazole ring and a carboxylic acid group. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid is defined by its molecular formula, C₇H₉NO₃. The compound's molecular weight is 155.15 g/mol, and it exists as a white crystalline solid at room temperature. Its solubility in water is moderate, and it can be dissolved in various organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These physical properties make it suitable for use in both laboratory research and industrial applications.

In terms of its chemical reactivity, 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid exhibits several notable characteristics. The carboxylic acid group can participate in various chemical reactions, including esterification, amidation, and salt formation. The pyrazole ring, on the other hand, provides the compound with additional reactivity and stability. This combination of functional groups allows for the synthesis of a wide range of derivatives, which can be tailored for specific applications in medicinal chemistry.

The biological activity of 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid has been the subject of extensive research in recent years. Studies have shown that this compound possesses anti-inflammatory and analgesic properties, making it a potential candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond its anti-inflammatory properties, 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can modulate the activity of certain neurotransmitters in the brain, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The mechanism by which 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid exerts its neuroprotective effects is still under investigation, but preliminary studies suggest that it may involve the regulation of oxidative stress and neuroinflammation.

In addition to its therapeutic potential, 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid has been explored for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity makes it an attractive starting material for the development of novel drugs and pharmaceutical intermediates. For example, researchers at the University of Cambridge have utilized this compound to synthesize a series of pyrazole-based derivatives with enhanced pharmacological properties. These derivatives have shown improved bioavailability and reduced side effects compared to their parent compounds.

The safety profile of 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid is another important aspect to consider. Preclinical studies have demonstrated that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 2-(5-Methyl-1H-pyrazol-1-yl)acetic acid (CAS No. 180741-44-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.